Cas no 50885-09-1 (N-(6-chloronaphthalen-1-yl)-4-methylbenzenesulfonamide)

• Product Name: N-(6-chloronaphthalen-1-yl)-4-methylbenzenesulfonamide
• CAS No: 50885-09-1
• MF: C₁₇H₁₄ClNO₂S
• MW: 331.816562175751
• CID: 934434
• PubChem ID: 284039
• Update Time: 2025-04-19

N-(6-chloronaphthalen-1-yl)-4-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(6-chloronaphthalen-1-yl)-4-methylbenzenesulfonamide
• 1-[p-Toluenesulfonamido]-6-chloronaphthalene
• AC1L5ZYX
• AG-J-82345
• AR-1B9494
• CHEMBL495293
• CTK4J3297
• KST-1B4646
• NSC139606
• NCI-139606
• DTXSID40300874
• N-(6-Chloro-1-naphthyl)-4-methylbenzenesulfonamide #
• DS-001960
• NSC-139606
• N-(6-CHLORONAPHTHALEN-1-YL)-4-METHYL-BENZENESULFONAMIDE
• SIEAZKUCBOCXER-UHFFFAOYSA-N
• N-(6-chloronaphthalen-1-yl)-4-methylbenzene sulfonamide
• 50885-09-1

• Inchi： 1S/C17H14ClNO2S/c1-12-5-8-15(9-6-12)22(20,21)19-17-4-2-3-13-11-14(18)7-10-16(13)17/h2-11,19H,1H3
• InChI Key： SIEAZKUCBOCXER-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=CC=C2NS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 331.04352
• Monoisotopic Mass: 331.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes